2-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-oxoethyl]sulfanyl-5,6-dimethyl-3-prop-2-enylthieno[2,3-d]pyrimidin-4-one

• Molecular Formula: C22H23N3O2S2
• Molecular Weight: 425.6 g/mol
• IUPAC Name: 2-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-oxoethyl]sulfanyl-5,6-dimethyl-3-prop-2-enylthieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C22H23N3O2S2/c1-4-10-25-21(27)19-14(2)15(3)29-20(19)23-22(25)28-13-18(26)24-11-9-16-7-5-6-8-17(16)12-24/h4-8H,1,9-13H2,2-3H3
• InChI Key: XXPIASHQTYAOBI-UHFFFAOYSA-N
• SMILES: CC1=C(SC2=C1C(=O)N(C(=N2)SCC(=O)N3CCC4=CC=CC=C4C3)CC=C)C

Description

2-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-oxoethyl]sulfanyl-5,6-dimethyl-3-prop-2-enylthieno[2,3-d]pyrimidin-4-one is a chemical compound that has attracted significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-oxoethyl]sulfanyl-5,6-dimethyl-3-prop-2-enylthieno[2,3-d]pyrimidin-4-one involves the inhibition of various signaling pathways involved in cancer cell growth and survival. The compound has been shown to inhibit the activity of enzymes such as cyclin-dependent kinases and histone deacetylases, which play a role in cancer cell proliferation and survival.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis in cancer cells, reduce tumor growth, and inhibit angiogenesis, or the formation of new blood vessels that supply nutrients to tumors. The compound has also been shown to have neuroprotective effects in animal models of Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-oxoethyl]sulfanyl-5,6-dimethyl-3-prop-2-enylthieno[2,3-d]pyrimidin-4-one in lab experiments is its potential as a therapeutic agent for cancer and neurodegenerative diseases. However, the compound has some limitations, including its low solubility in water and its potential toxicity at high doses.

Future Directions

Future research on 2-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-oxoethyl]sulfanyl-5,6-dimethyl-3-prop-2-enylthieno[2,3-d]pyrimidin-4-one could focus on improving its solubility and reducing its toxicity. Additionally, further studies could investigate the compound's potential as a therapeutic agent for other diseases, such as inflammatory disorders and viral infections. Finally, research could explore the use of the compound in combination with other drugs for enhanced therapeutic effects.

Synthesis Methods

The synthesis of 2-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-oxoethyl]sulfanyl-5,6-dimethyl-3-prop-2-enylthieno[2,3-d]pyrimidin-4-one involves the reaction of 2-amino-3,4-dihydroisoquinoline with ethyl 2-bromoacetate, followed by the reaction of the resulting product with 5,6-dimethyl-3-prop-2-enylthieno[2,3-d]pyrimidin-4-one. The final product is obtained through the addition of thiol and base.

Scientific Research Applications

2-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-oxoethyl]sulfanyl-5,6-dimethyl-3-prop-2-enylthieno[2,3-d]pyrimidin-4-one has been studied for its potential therapeutic applications in cancer treatment, as well as in the treatment of other diseases such as Alzheimer's and Parkinson's. The compound has been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death, in cancer cells.